Cas no 692721-74-7 (1-Propanamine, 3-azido-N,N-dimethyl-)
1-Propanamine, 3-azido-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 3-azido-N,N-dimethyl-
- 3-azido-N,N-dimethylpropan-1-amine HCl
- AKOS010656493
- 692721-74-7
- (3-azidopropyl)dimethylamine
- EN300-73785
- SCHEMBL22441631
- 3-azido-N,N-dimethylpropane-1-amine
-
- Inchi: 1S/C5H12N4/c1-9(2)5-3-4-7-8-6/h3-5H2,1-2H3
- InChI Key: UGCQSNBUMGFAFD-UHFFFAOYSA-N
- SMILES: C(CN=[N+]=[N-])CN(C)C
Computed Properties
- Exact Mass: 128.106196400Da
- Monoisotopic Mass: 128.106196400Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.6Ų
1-Propanamine, 3-azido-N,N-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-73785-0.05g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 0.05g |
$86.0 | 2023-02-12 | |
| Enamine | EN300-73785-0.1g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 0.1g |
$129.0 | 2023-02-12 | |
| Enamine | EN300-73785-0.25g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 0.25g |
$183.0 | 2023-02-12 | |
| Enamine | EN300-73785-0.5g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 0.5g |
$342.0 | 2023-02-12 | |
| Enamine | EN300-73785-1.0g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-73785-2.5g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 2.5g |
$894.0 | 2023-02-12 | |
| Enamine | EN300-73785-5.0g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 5.0g |
$1322.0 | 2023-02-12 | |
| Enamine | EN300-73785-10.0g |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 10.0g |
$1962.0 | 2023-02-12 | |
| 1PlusChem | 1P024H5A-50mg |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 50mg |
$164.00 | 2024-04-22 | |
| 1PlusChem | 1P024H5A-100mg |
(3-azidopropyl)dimethylamine |
692721-74-7 | 95% | 100mg |
$215.00 | 2024-04-22 |
1-Propanamine, 3-azido-N,N-dimethyl- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 1-Propanamine, 3-azido-N,N-dimethyl-
Introduction to 1-Propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) and Its Emerging Applications in Chemical Biology
1-Propanamine, 3-azido-N,N-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 692721-74-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This azido-substituted amine derivative features a propyl backbone with N,N-dimethylation and a terminal azido group, making it a versatile intermediate in synthetic chemistry and a promising candidate for various biochemical applications.
The molecular structure of 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) consists of a primary amine functional group at the 3-position, flanked by two methyl groups on the nitrogen atom, and an azido group at the terminal carbon. This configuration imparts reactivity that is highly valuable for cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. The presence of the azido moiety further enhances its utility in bioconjugation reactions, including click chemistry approaches that have revolutionized drug discovery and biomolecular labeling.
In recent years, advancements in synthetic methodologies have enabled more efficient access to 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7), making it more accessible for research applications. One notable development involves the use of transition-metal-catalyzed reactions to introduce azido groups with high selectivity and yield. These methods have been particularly useful in modifying peptides and proteins, allowing researchers to attach probes or therapeutic agents with precision. The ability to incorporate such functional groups into biomolecules has opened new avenues for studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways.
The applications of 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) extend beyond synthetic chemistry into the realm of drug development. The compound’s reactivity with biological molecules has been leveraged to create novel pharmacophores that exhibit enhanced binding affinity and selectivity. For instance, researchers have utilized its azido functionality to develop probes for imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. These probes enable real-time visualization of biological processes at the molecular level, providing critical insights into disease mechanisms and therapeutic responses.
Moreover, the N,N-dimethylation of the amine group in 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) contributes to its stability under various conditions while maintaining its reactivity in biological systems. This balance has made it an attractive building block for designing small molecules that can interact with target proteins without undergoing unwanted degradation. Such stability is particularly important in drug formulations where shelf life and bioavailability are critical factors.
Recent studies have also highlighted the potential of 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) in developing therapeutics for neurological disorders. Its ability to undergo site-specific modifications has been exploited to create ligands that can modulate neurotransmitter receptors or enzymes involved in neurodegenerative diseases. For example, derivatives of this compound have shown promise in preclinical trials for their ability to inhibit aberrant protein aggregation associated with conditions like Alzheimer’s disease and Parkinson’s disease.
The compound’s role in material science is another emerging area of interest. Researchers have explored its use in creating polymers with tailored properties by incorporating it into polymer backbones or as a monomer for controlled radical polymerization techniques. These materials exhibit unique mechanical strength, thermal stability, or biodegradability characteristics that make them suitable for applications ranging from medical implants to sustainable packaging solutions.
As computational chemistry continues to advance, virtual screening methods are being employed to identify new derivatives of 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) with enhanced biological activity or improved pharmacokinetic profiles. Machine learning models trained on large datasets of bioactive compounds have demonstrated the ability to predict binding affinities and toxicological profiles with remarkable accuracy. This approach accelerates the drug discovery process by narrowing down candidates that warrant further experimental validation.
The synthesis of chiral analogs of 1-propanamine, 3-azido-N,N-dimethyl- (CAS No. 692721-74-7) represents another frontier in chemical biology research. Enantioselective methods have been developed to produce enantiopure forms of this compound, which are essential for studying stereoselective interactions in biological systems. Such studies are crucial for understanding why different enantiomers of a molecule can exhibit vastly different biological activities—a phenomenon known as chirality-dependent pharmacology.
In conclusion,1-Propanamine, 3-Azido-N,N-Dimethyl-* (CAS No.* 692721-*74-*–*–* is a multifaceted compound with broad applications across chemical biology and drug development.* Its unique structural features,* including* an azido group*and*N,*N*-dimethylation,* make it an invaluable tool for synthetic chemists*and biologists alike.* As research*continues*to uncover new uses*for this compound,*its importance*in advancing scientific understanding*and developing innovative therapeutics*is expected*to grow significantly.* The ongoing development*of novel synthetic methods,* computational tools,*and biotechnological applications*ensure that *– will remain at the forefront *of scientific exploration *for years to come.*
692721-74-7 (1-Propanamine, 3-azido-N,N-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)